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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120 Get Quote

This document provides a concise overview of the core physicochemical properties of 6-
Methyl-4-chromanone, a compound of interest in biochemical research and as an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The data presented

herein is compiled from established chemical databases.

Core Molecular Data
The fundamental molecular characteristics of 6-Methyl-4-chromanone are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

interpretation of experimental results.

Property Value Source

Molecular Formula C₁₀H₁₀O₂
PubChem[2], Sigma-Aldrich,

Chem-Impex[1]

Molecular Weight 162.19 g/mol Sigma-Aldrich, Chem-Impex[1]

162.18 g/mol PubChem[2]

Experimental Protocols
The molecular formula and weight are computationally derived properties based on the

compound's structure, as referenced by databases such as PubChem.[2] Experimental

determination of molecular weight is typically achieved through mass spectrometry.
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Protocol: Molecular Weight Determination via Mass Spectrometry (General)

Sample Preparation: A dilute solution of 6-Methyl-4-chromanone is prepared in a suitable

volatile solvent (e.g., methanol, acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The abundance of each ion is measured by a detector, generating a mass

spectrum.

Data Analysis: The molecular ion peak ([M]⁺ or [M+H]⁺) in the spectrum is identified to

determine the molecular weight of the compound.

Data Visualization
The logical relationship between the compound's common name, its elemental composition

(molecular formula), and its calculated mass (molecular weight) is a foundational concept in

chemistry. This relationship is depicted in the following diagram.
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Fig. 1: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361120#6-methyl-4-chromanone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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